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Compound Name: I942

Cat. No.: B1674138 Get Quote

Initial searches for a chemical substance designated "I942" did not yield any matching results

in chemical safety databases. Instead, "I-942" corresponds to a U.S. Citizenship and

Immigration Services form for requesting a reduced filing fee.[1][2][3][4][5] Given this, the

following guide provides essential, immediate safety and logistical information for handling

hazardous chemicals in a laboratory setting. This procedural, step-by-step guidance is

designed to be a foundational resource for researchers, scientists, and drug development

professionals.

Locating Chemical Safety Information
The first step in ensuring laboratory safety is to locate the Safety Data Sheet (SDS) for any

chemical you will be handling. An SDS provides critical information on potential hazards, safe

handling procedures, and emergency protocols.[6][7][8] You can typically find the SDS on the

website of the chemical manufacturer or through institutional safety resources.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is paramount to minimizing

exposure to hazardous substances. The following table summarizes common PPE used in

laboratory settings. Always consult the specific SDS for the chemical you are handling to

determine the required PPE.
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Protection Type
Personal Protective

Equipment
Purpose Considerations

Eye and Face

Protection

Safety glasses with

side shields, chemical

splash goggles, face

shield

Protects against

chemical splashes,

projectiles, and

harmful vapors.

Goggles provide a

seal around the eyes

for superior splash

protection. A face

shield should be used

in conjunction with

goggles when there is

a risk of significant

splashes.

Hand Protection

Nitrile, latex, butyl

rubber, or neoprene

gloves

Prevents skin contact

with hazardous

chemicals.

The type of glove

material must be

compatible with the

chemical being

handled. Consult a

glove compatibility

chart.

Body Protection

Laboratory coat,

chemical-resistant

apron, coveralls

Protects skin and

clothing from spills

and splashes.

A flame-resistant lab

coat should be worn

when working with

flammable materials.

Chemical-resistant

materials are

necessary when

handling highly

corrosive substances.

Respiratory Protection Fume hood, N95

respirator, half-mask

or full-face respirator

with appropriate

cartridges

Protects against

inhalation of

hazardous dust,

fumes, mists, and

vapors.

A fume hood is the

primary means of

controlling inhalation

exposure. Respirators

are used when

ventilation is

insufficient and should

be part of a formal
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respiratory protection

program.

Standard Operating Procedure for Chemical
Handling
The following workflow outlines a general procedure for safely handling hazardous chemicals in

a laboratory environment.
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Preparation

Handling

Disposal & Cleanup

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace in a Ventilated Area

Carefully Measure and Dispense Chemical

Begin Experiment

Label All Containers

Use Secondary Containment for Transport

Segregate and Dispose of Chemical Waste Properly

Complete Experiment

Clean and Decontaminate Workspace

Remove and Dispose of/Decontaminate PPE

Wash Hands Thoroughly

Click to download full resolution via product page

A general workflow for handling hazardous chemicals.
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Emergency Response for Chemical Spills
In the event of a chemical spill, a quick and informed response is crucial to ensuring the safety

of all laboratory personnel.

Chemical Spill Occurs

Evacuate Immediate Area Alert Supervisor and EH&S

Assess the Spill
(Is it minor or major?)

Minor Spill Cleanup
(Use spill kit)

Minor

Major Spill Response
(Wait for trained responders)

Major

Decontaminate Area and Dispose of Waste

Complete Incident Report

Click to download full resolution via product page

An emergency response plan for a chemical spill.

By adhering to these general guidelines and always consulting the specific Safety Data Sheet

for each chemical, researchers can maintain a safe laboratory environment and minimize the
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risks associated with handling hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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